rac-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine hydrochloride
Overview
Description
Rac-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine hydrochloride, also known as rac-3-MPCP-HCl, is a synthetic compound used in scientific research. It is a cyclopropanamine derivative of the phenylpiperidine class, with a chiral center at the 1-position. Rac-3-MPCP-HCl has been studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Mechanism of Action
Rac-3-MPCP-HCl is known to act as an agonist for several G protein-coupled receptors. When it binds to these receptors, it activates the G proteins, which in turn activate several signaling pathways in the cell. These signaling pathways can lead to a variety of physiological effects, depending on the receptor that is activated. For example, when rac-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine hydrochlorideCl binds to the serotonin 5-HT2A receptor, it can lead to increased serotonin levels in the brain, which can lead to a variety of psychological effects.
Biochemical and Physiological Effects
Rac-3-MPCP-HCl has been studied for its biochemical and physiological effects. When it binds to the serotonin 5-HT2A receptor, it can lead to an increase in serotonin levels in the brain, which can lead to a variety of psychological effects, such as increased alertness and improved mood. It can also lead to increased levels of dopamine and norepinephrine, which can lead to increased energy and focus. Furthermore, when it binds to the dopamine D2 receptor, it can lead to increased levels of dopamine in the brain, which can lead to increased motivation and reward-seeking behavior.
Advantages and Limitations for Lab Experiments
Rac-3-MPCP-HCl has several advantages and limitations for use in laboratory experiments. One advantage is that it is a synthetic compound, so it is relatively easy to obtain and use in experiments. Furthermore, it is a chiral compound, so it can be used to study the effects of chirality on drug action. However, it has several limitations as well. For example, it is not very soluble in water, so it can be difficult to dissolve in aqueous solutions. Additionally, it has a relatively short half-life, so it may not be suitable for long-term experiments.
Future Directions
There are several potential future directions for research involving rac-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine hydrochlorideCl. For example, further research could be done to study the effects of rac-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine hydrochlorideCl on other G protein-coupled receptors, such as the opioid receptors. Additionally, further research could be done to study the effects of rac-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine hydrochlorideCl on other biochemical pathways, such as the cAMP pathway. Furthermore, further research could be done to study the effects of rac-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine hydrochlorideCl on behavior, as well as its potential therapeutic applications. Finally, further research could be done to study the pharmacokinetics and pharmacodynamics of rac-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine hydrochlorideCl.
Synthesis Methods
Rac-3-MPCP-HCl is synthesized via a multistep process. The first step involves reacting an aryl halide with a base to form an aryl anion. This anion is then reacted with a Grignard reagent to form an arylalkylmagnesium halide. The arylalkylmagnesium halide is then reacted with a cyclopropyl halide to form a cyclopropylmethylmagnesium halide. This intermediate is then reacted with a base to form a cyclopropylmethyl anion, which is then reacted with a Grignard reagent to form a cyclopropylmethylalkylmagnesium halide. Finally, the cyclopropylmethylalkylmagnesium halide is reacted with hydrochloric acid to form rac-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine hydrochlorideCl.
Scientific Research Applications
Rac-3-MPCP-HCl has been studied for its potential applications in scientific research. For example, it has been used as a substrate for the enzyme monoamine oxidase (MAO) in order to study the enzyme's activity. It has also been used as an agonist for several G protein-coupled receptors, such as the serotonin 5-HT2A receptor, the dopamine D2 receptor, and the histamine H3 receptor. Furthermore, it has been used to study the effects of psychoactive drugs on the brain, as well as to study the effects of drugs on behavior.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine hydrochloride involves the reaction of commercially available starting materials to form the desired product.", "Starting Materials": [ "3-methoxyphenylacetonitrile", "1,2-dibromoethane", "sodium hydride", "ammonium chloride", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Conversion of 3-methoxyphenylacetonitrile to 3-methoxyphenylacetaldehyde by reduction with sodium borohydride", "Step 2: Conversion of 3-methoxyphenylacetaldehyde to 3-methoxyphenylcyclopropanecarboxylic acid by reaction with ethyl diazoacetate", "Step 3: Conversion of 3-methoxyphenylcyclopropanecarboxylic acid to rac-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine hydrochloride by reaction with 1,2-dibromoethane, sodium hydride, and ammonium chloride in the presence of hydrochloric acid and water" ] } | |
CAS RN |
131900-22-6 |
Product Name |
rac-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine hydrochloride |
Molecular Formula |
C10H14ClNO |
Molecular Weight |
199.7 |
Purity |
95 |
Origin of Product |
United States |
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